Tert-butyl 2-(2-methoxyphenylamino)-2-oxoethylcarbamate

• IUPAC Name: tert-butyl N-[2-(2-methoxyanilino)-2-oxoethyl]carbamate
• InChI: InChI=1S/C14H20N2O4/c1-14(2,3)20-13(18)15-9-12(17)16-10-7-5-6-8-11(10)19-4/h5-8H,9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key: MZJOVYZYRRFDQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)NC1=CC=CC=C1OC
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• CAS No.: 332016-44-1

Description

The compound “t-Butyl 2-(2-methoxyphenylamino)-2-oxoethylcarbamate” is an organic compound containing a carbamate group (a functional group derived from carbamic acid) and a methoxyphenylamino group. The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would likely show interesting features due to the presence of the carbamate and methoxyphenylamino groups. These groups could potentially form intramolecular hydrogen bonds, affecting the compound’s conformation and reactivity.

Chemical Reactions Analysis

The carbamate group is known to participate in various chemical reactions, including hydrolysis and reactions with nucleophiles. The methoxyphenylamino group could also potentially undergo reactions such as electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carbamate group could make the compound polar and potentially capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if it were used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The study and application of this compound could potentially open up new avenues in various fields, depending on its properties and reactivity. It could be of interest in medicinal chemistry, materials science, or other areas of research.